Cas no 1357946-80-5 (3-bromo-7-chloro-1h-pyrazolo[4,3-b]pyridine)

• Product Name: 3-bromo-7-chloro-1h-pyrazolo[4,3-b]pyridine
• CAS No: 1357946-80-5
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD22380443
• CID: 1244371
• PubChem ID: 68653193
• Update Time: 2025-05-24

3-bromo-7-chloro-1h-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7-chloro-1h-pyrazolo[4,3-b]pyridine
• SB16165
• CS-0056750
• 3-bromo-7-chloro-2H-pyrazolo[4,3-b]pyridine
• 1357946-80-5
• MFCD22380443
• P13133
• 1h-pyrazolo[4,3-b]pyridine, 3-bromo-7-chloro-
• BS-27365
• SY322171
• SCHEMBL3465338
• DTXSID301252479

• MDL： MFCD22380443
• Inchi： 1S/C6H3BrClN3/c7-6-5-4(10-11-6)3(8)1-2-9-5/h1-2H,(H,10,11)
• InChI Key： DGDYLTCQTULRQH-UHFFFAOYSA-N
• SMILES： BrC1=C2C(C(=CC=N2)Cl)=NN1

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-bromo-7-chloro-1h-pyrazolo[4,3-b]pyridine

3-Bromo-7-Chloro-1H-Pyrazolo[4,3-b]pyridine (CAS No. 1357946-80-5): A Comprehensive Overview

3-Bromo-7-chloro-1H-pyrazolo[4,3-b]pyridine (CAS No. 1357946-80-5) is a versatile compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and pharmacological properties. In recent years, 3-bromo-7-chloro-1H-pyrazolo[4,3-b]pyridine has garnered attention due to its unique structural features and its ability to serve as a valuable building block in the synthesis of more complex molecules.

The chemical structure of 3-bromo-7-chloro-1H-pyrazolo[4,3-b]pyridine is characterized by a pyrazolo[4,3-b]pyridine core with a bromine atom at the 3-position and a chlorine atom at the 7-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies. The presence of both bromine and chlorine atoms provides multiple opportunities for further functionalization and derivatization, which can be crucial in the development of novel therapeutic agents.

In the context of medicinal chemistry, 3-bromo-7-chloro-1H-pyrazolo[4,3-b]pyridine has been extensively studied for its potential as a lead compound in drug discovery programs. Recent research has highlighted its role in modulating various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are key players in many disease pathways such as cancer and inflammatory disorders.

The synthetic accessibility of 3-bromo-7-chloro-1H-pyrazolo[4,3-b]pyridine is another factor that contributes to its importance in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound, including multistep sequences involving cyclization reactions and selective halogenation steps. These synthetic methods not only ensure high yields but also allow for the introduction of additional functional groups, thereby expanding the scope of potential applications.

In addition to its use as a building block in drug discovery, 3-bromo-7-chloro-1H-pyrazolo[4,3-b]pyridine has also been explored for its potential as a probe molecule in biochemical assays. Its unique electronic properties make it suitable for fluorescence-based assays and other analytical techniques used to study protein-ligand interactions. This versatility has led to its adoption in high-throughput screening (HTS) platforms, where it can be used to identify novel hits with therapeutic potential.

The pharmacological profile of 3-bromo-7-chloro-1H-pyrazolo[4,3-b]pyridine has been investigated in various preclinical models. Studies have demonstrated that certain derivatives of this compound exhibit favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics are essential for the successful translation of lead compounds into clinical candidates.

In the realm of clinical research, early-stage trials have begun to evaluate the safety and efficacy of compounds derived from 3-bromo-7-chloro-1H-pyrazolo[4,3-b]pyridine. Preliminary results have shown promising outcomes in treating diseases such as cancer and neurodegenerative disorders. However, further studies are needed to fully understand the mechanisms of action and optimize the therapeutic window of these compounds.

Beyond its direct applications in medicine, 3-bromo-7-chloro-1H-pyrazolo[4,3-b]pyridine has also found use in materials science and other interdisciplinary fields. Its ability to form stable complexes with metal ions has led to its exploration in the development of new materials with unique optical and electronic properties. These materials have potential applications in areas such as photovoltaics and sensors.

In conclusion, 3-bromo-7-chloro-1H-pyrazolo[4,3-b]pyridine (CAS No. 1357946-80-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and versatile reactivity make it an invaluable tool in medicinal chemistry, drug discovery, and materials science. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern scientific endeavors.